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Compound of Interest

Compound Name: Jeffamine M-600

Cat. No.: B1253978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical overview of Jeffamine M-600, a versatile

polyetheramine compound, and its application as a precipitant and potential cryoprotectant in

the field of protein crystallography. For scientists encountering challenges with traditional

precipitants like polyethylene glycols (PEGs), Jeffamine M-600 offers a valuable alternative to

expand the crystallization screening space.

Introduction to Jeffamine M-600
Jeffamine M-600 is a monoamine-terminated polypropylene glycol with a molecular weight of

approximately 600 g/mol .[1] Its chemical structure consists of a polypropylene glycol (PPG)

backbone, which imparts flexibility, and is terminated at one end with an amino group and at

the other with a methoxyethyl group.[1] This amphipathic nature is thought to contribute to its

effectiveness in promoting protein crystallization.

Untitrated Jeffamine M-600 is alkaline, with a pH around 12, and can be viscous.[1] For

crystallographic applications, it is typically used as a 50% (v/v) aqueous solution, titrated to a

neutral pH of 7.0.[2]
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Property Value Reference

Molecular Weight ~600 g/mol [1]

Chemical Formula C30H63NO10 [1]

Appearance
Clear to slightly yellow viscous

liquid
[1]

pH (untitrated) ~12 [1]

pH (for crystallography) Typically 7.0 [2]

Solubility Soluble in water [2]

Mechanism of Action in Protein Crystallization
While the precise mechanism of action for Jeffamine M-600 in protein crystallization is not yet

fully elucidated, it is understood to function as a polymeric precipitant. Similar to polyethylene

glycols (PEGs), it is believed to induce protein precipitation and subsequent crystallization

through a combination of effects:

Volume Exclusion: The polymeric nature of Jeffamine M-600 reduces the amount of solvent

available to the protein, effectively increasing the protein's concentration and promoting self-

association.

Alteration of Solvation Shell: Jeffamine M-600 likely modifies the hydration shell surrounding

the protein molecules, which can favor the formation of ordered crystal contacts.

Surface Interactions: The terminal amino and methoxyethyl groups may engage in specific,

albeit weak, interactions with the protein surface, potentially masking highly soluble regions

or promoting favorable intermolecular contacts. This chemical diversity is a key reason to

employ Jeffamine M-600 when traditional PEGs are unsuccessful.[2]

The following diagram illustrates the proposed general mechanism of polymeric precipitants in

inducing crystallization.
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Caption: Proposed mechanism of Jeffamine M-600 in protein crystallization.
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Experimental Protocols
Stock Solution Preparation
For consistent and reproducible results, it is recommended to either purchase a pre-made 50%

(v/v) pH 7.0 solution of Jeffamine M-600 or prepare it in-house from a 100% stock.

In-house Preparation of 50% (v/v) Jeffamine M-600, pH 7.0:

Start with 100% untitrated Jeffamine M-600.

Slowly add an equal volume of high-purity water while stirring. The solution may become

cloudy or form an emulsion initially.[1]

Continuously stir the solution. It should clarify as the Jeffamine M-600 dissolves.

Monitor the pH of the solution. It will be alkaline.

Carefully titrate the solution to pH 7.0 using dilute hydrochloric acid (HCl).

Filter the final solution through a 0.22 µm filter before use.

Initial Crystallization Screening
Jeffamine M-600 can be used as a primary precipitant in initial sparse matrix screens. It is

particularly useful for proteins that have failed to crystallize using standard PEG- or salt-based

screens.

Recommended Starting Concentrations for Sparse Matrix Screening:

Component Concentration Range

Jeffamine M-600 5% - 30% (v/v)

Buffer 0.1 M

pH Range 5.5 - 8.5

Additives (optional) Varies (e.g., salts, small molecules)
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The following workflow outlines the process of initial screening with Jeffamine M-600.

Start: Purified Protein

Prepare 50% (v/v) 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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